4,4-Bis(p-fluorophenyl)cyclohexanone

• CAS No.: 61271-78-1
• Molecular Formula: C18H16F2O
• Molecular Weight: 286.3 g/mol
• IUPAC Name: 4,4-bis(4-fluorophenyl)cyclohexan-1-one
• InChI: InChI=1S/C18H16F2O/c19-15-5-1-13(2-6-15)18(11-9-17(21)10-12-18)14-3-7-16(20)8-4-14/h1-8H,9-12H2
• InChI Key: JTZRUHGVAQOPSE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1=O)(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F

Description

4,4-Bis(p-fluorophenyl)cyclohexanone is a diaryl-substituted cyclohexanone derivative characterized by two para-fluorinated phenyl groups attached to the 4-positions of the cyclohexanone ring. Its molecular formula is C₁₈H₁₄F₂O, with a molecular weight of 296.31 g/mol. This compound is notable for its applications in pharmaceuticals, particularly as a precursor in synthesizing psychotropic agents such as penfluridol and pimozide derivatives . Its synthesis typically involves aldol condensation under base-catalyzed conditions, using ketones and fluorinated aromatic aldehydes .

Comparison with Similar Compounds

(2E,6E)-2,6-Bis(4-fluorobenzylidene)cyclohexanone

Molecular Formula : C₂₀H₁₆F₂O
Key Features :

• Structural isomer with fluorophenyl groups at the 2,6-positions instead of 4,4-positions.
• Exhibits conjugated benzylidene groups, enhancing rigidity compared to the non-conjugated target compound. Applications: Used in materials science as a photoinitiator component due to its extended conjugation . Data Comparison:

Property	4,4-Bis(p-fluorophenyl)cyclohexanone	(2E,6E)-2,6-Bis(4-fluorobenzylidene)cyclohexanone
Molecular Weight (g/mol)	296.31	310.34
Substituent Position	4,4'	2,6
Conjugation	Non-conjugated	Conjugated (benzylidene)
Primary Application	Pharmaceuticals	Polymerization catalysts

4,4-Difluorocyclohexanone

Molecular Formula : C₆H₈F₂O
Key Features :

• Direct fluorination of the cyclohexanone ring (aliphatic fluorine) rather than aromatic substitution.
• Smaller molecular size and higher polarity due to electronegative fluorine atoms.
  Physical Properties :
• Melting Point: Not reported (liquid at room temperature).
• Boiling Point : ~122.9°C .
  Reactivity : More reactive in nucleophilic additions due to electron-withdrawing fluorine atoms on the ketone ring.
  Applications : Intermediate in agrochemical synthesis .

Comparison Insight :

• The aromatic fluorine in 4,4-Bis(p-fluorophenyl)cyclohexanone provides steric bulk and π-π stacking capability, unlike the aliphatic fluorine in 4,4-difluorocyclohexanone, which enhances solubility in polar solvents .

4,4-Bis(4'-hydroxyphenyl)cyclohexanone

Molecular Formula : C₁₈H₁₈O₃
Key Features :

• Hydroxyl groups instead of fluorine substituents.
• Exhibits hydrogen-bonding capacity, enabling host-guest chemistry in crystal lattices .
  Structural Behavior :
• Forms chiral ladder frameworks (P2₁ symmetry) with phenol guests, contrasting with the fluorine-substituted analogue, which lacks strong H-bond donors . Applications: Used in supramolecular chemistry for selective guest inclusion.

Data Comparison :

Property	4,4-Bis(p-fluorophenyl)cyclohexanone	4,4-Bis(4'-hydroxyphenyl)cyclohexanone
Functional Groups	Fluorophenyl	Hydroxyphenyl
Hydrogen Bonding	Weak (C-F···H interactions)	Strong (O-H···O/N)
Crystal Packing	Less adaptable	Flexible host-guest frameworks
Thermal Stability (TGA)	Higher (>200°C)	Lower (Tₒₙₛₑₜ = 90–140°C)

4,4'-Bicyclohexanone

Molecular Formula : C₁₂H₁₈O₂
Key Features :

• Two cyclohexanone rings linked at the 4-positions.
• Higher molecular symmetry and rigidity compared to diaryl-substituted derivatives.
  Physical Properties :
• Melting Point : 118°C .
• Density : 1.081 g/cm³ .
  Applications : Intermediate in polymer crosslinking and resin synthesis.

Comparison Insight :

• The absence of aromatic substituents in 4,4'-bicyclohexanone reduces π-π interactions, leading to lower melting points than 4,4-Bis(p-fluorophenyl)cyclohexanone .